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Compound of Interest

Compound Name: Gadolinium--nickel (1/5)

Cat. No.: B15489513

An essential aspect of materials science research is the independent verification and
comparison of experimental data across different laboratories. This guide provides a
comparative overview of the magnetocaloric effect (MCE) in the intermetallic compound
Gadolinium-Nickel-5 (GdNis), a material of interest for low-temperature magnetic refrigeration.
The data presented is compiled from independent studies to offer researchers and scientists a
consolidated view of its magnetocaloric properties.

Quantitative Data Comparison

The magnetocaloric properties of GdNis have been investigated by different research groups.
Below is a summary of the key quantitative data extracted from published studies. It is
important to note that the experimental conditions, particularly the applied magnetic field
change (ApoH), can vary between studies, which directly influences the measured
magnetocaloric parameters.
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Parameter de Oliveira et al. (2004)[1] Burzo et al.[2]
Magnetic Field Change (ApoH) 0-5T 0-7T
Peak Magnetic Entropy

~11.5J kgt K1 12.8 J kg~t K1
Change (-ASm)
Adiabatic Temperature Change

~7.5K Not Reported
(ATak)
Curie Temperature (T.) ~32K 35K
Refrigerant Capacity (RC) Not Reported 347 J kgt

Experimental Protocols

The determination of the magnetocaloric properties of GdNis relies on precise magnetic and
calorimetric measurements. The methodologies employed in the cited studies are summarized
below.

Sample Preparation: The starting point for these experiments is the synthesis of polycrystalline
GdNis. This is typically achieved by arc-melting stoichiometric amounts of high-purity
Gadolinium and Nickel in an inert atmosphere, such as argon. To ensure homogeneity, the
resulting ingot is often remelted multiple times and may undergo a subsequent annealing
process in a vacuum-sealed quartz tube for an extended period.

Measurement of Magnetocaloric Parameters: The two primary quantities used to characterize
the magnetocaloric effect are the magnetic entropy change (ASm) and the adiabatic
temperature change (ATak).

e Magnetic Entropy Change (ASm): The magnetic entropy change is typically determined
indirectly from magnetization measurements as a function of temperature for various applied
magnetic fields. Using the Maxwell relation, ASm can be calculated from the magnetization
data. An alternative and more direct method involves measuring the heat capacity of the
material at different constant magnetic fields. The total entropy is then calculated, and the
magnetic entropy change is extracted. The study by de Oliveira et al. (2004) utilized heat
capacity measurements to derive both ASm and ATak[1].
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» Adiabatic Temperature Change (ATak): This parameter can be measured directly by applying
a magnetic field to the thermally isolated sample and recording the change in its
temperature. Alternatively, as done by de Oliveira et al. (2004), it can be calculated from the
heat capacity and magnetization data[1].

» Refrigerant Capacity (RC): The refrigerant capacity is a measure of the amount of heat that
can be transferred in one refrigeration cycle. It is calculated by integrating the magnetic
entropy change over the temperature range corresponding to the full width at half maximum
of the ASm peak][2].

Workflow for Cross-Laboratory Data Comparison

The following diagram illustrates a generalized workflow for conducting a cross-laboratory
comparison of magnetocaloric material properties.
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Cross-laboratory comparison workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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